Cas no 1251682-63-9 (N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide)
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(2,6-difluorophenyl)methyl]-4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]benzamide
- N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
- VU0530385-1
- N-(2,6-difluorobenzyl)-4-((4-(furan-2-yl)thiazol-2-yl)methoxy)benzamide
- 1251682-63-9
- AKOS024530139
- F6041-0644
-
- Inchi: 1S/C22H16F2N2O3S/c23-17-3-1-4-18(24)16(17)11-25-22(27)14-6-8-15(9-7-14)29-12-21-26-19(13-30-21)20-5-2-10-28-20/h1-10,13H,11-12H2,(H,25,27)
- InChI Key: JYMBRIMSGYIWEN-UHFFFAOYSA-N
- SMILES: C(NCC1=C(F)C=CC=C1F)(=O)C1=CC=C(OCC2=NC(C3=CC=CO3)=CS2)C=C1
Computed Properties
- Exact Mass: 426.08496987g/mol
- Monoisotopic Mass: 426.08496987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 92.6Ų
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6041-0644-2μmol |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-5μmol |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-10μmol |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-20μmol |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-1mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-2mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-3mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-4mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-5mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6041-0644-10mg |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide |
1251682-63-9 | 10mg |
$79.0 | 2023-09-09 |
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
Introduction to N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide (CAS No. 1251682-63-9)
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251682-63-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.
The compound's name highlights several critical structural motifs: the 2,6-difluorophenyl group, the furan-2-yl moiety, and the 1,3-thiazol-2-yl ring system. These components are strategically positioned to interact with biological targets in a manner that could lead to therapeutic effects. The presence of the 4-(furan-2-yl)-1,3-thiazol-2-yl methoxy group further enhances its potential as a pharmacophore by introducing additional binding pockets and hydrogen bonding capabilities.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,6-difluorophenyl group in N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide is a prime example of such a fluorinated moiety. Studies have shown that fluorine atoms can significantly alter the electronic properties of molecules, leading to increased lipophilicity and better cell membrane penetration. This characteristic makes fluorinated compounds particularly valuable in the design of drugs that need to traverse biological membranes efficiently.
The thiazole ring is another important structural feature of this compound. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the 1,3-thiazol-2-yl ring system allows for interactions with various biological targets, making it a versatile scaffold for drug development. Additionally, the methoxy group attached to the benzamide moiety provides another potential site for interaction with biological receptors.
Furan derivatives have also been extensively studied for their pharmacological properties. The furan-2-yl group in this compound can participate in hydrogen bonding and π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. These interactions are crucial for designing molecules that can effectively modulate biological pathways without off-target effects.
The combination of these structural elements makes N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide a promising candidate for further investigation in drug discovery. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for developing new therapeutic agents. Its unique structure suggests that it may have applications in treating various diseases by modulating specific biological pathways.
In recent studies, researchers have been focusing on developing novel compounds that can target emerging therapeutic areas such as oncology and neurodegenerative diseases. The structural features of N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-y]}methoxybenzamide make it an attractive candidate for these applications. For instance, its ability to interact with multiple binding sites on biological targets suggests that it could be used to develop drugs with synergistic effects or to overcome resistance mechanisms associated with existing treatments.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure of the molecule for further optimization.
The pharmacological evaluation of N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan)]methyl}-1[[
The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. N-[
1251682-63-9 (N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)